2-(benzoylamino)-3-(5-ethyl-2-thienyl)acrylic acid
Overview
Description
2-(Benzoylamino)-3-(5-ethyl-2-thienyl)acrylic acid is a compound of interest due to its unique chemical structure, which includes a benzoylamino group attached to an acrylic acid backbone with a thiophene ring substitution. The synthesis and characterization of such compounds are critical for understanding their potential applications in various fields of chemistry and materials science.
Synthesis Analysis
The synthesis of derivatives similar to 2-(benzoylamino)-3-(5-ethyl-2-thienyl)acrylic acid often involves complex reactions such as dithiocarboxylation of corresponding derivatives of acetic acid, leading to various acrylonitriles and acrylates. These processes are foundational for creating a wide array of chemical derivatives with potential utility in polymer chemistry and material science (Dölling et al., 1991).
Molecular Structure Analysis
The molecular structure of such compounds is determined using techniques like X-ray crystallography. This allows for the detailed examination of the crystal packing and intermolecular interactions, essential for understanding the material's physical properties and reactivity (Akkurt et al., 2007).
Chemical Reactions and Properties
Compounds like 2-(benzoylamino)-3-(5-ethyl-2-thienyl)acrylic acid undergo various chemical reactions, including polymerization and interaction with different chemical agents, to form a diverse range of products. These reactions are influenced by the compound's functional groups, providing a pathway for the synthesis of new materials with tailored properties (Masood et al., 2002).
properties
IUPAC Name |
(E)-2-benzamido-3-(5-ethylthiophen-2-yl)prop-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3S/c1-2-12-8-9-13(21-12)10-14(16(19)20)17-15(18)11-6-4-3-5-7-11/h3-10H,2H2,1H3,(H,17,18)(H,19,20)/b14-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBIXCEYRPNWZMA-GXDHUFHOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C=C(C(=O)O)NC(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(S1)/C=C(\C(=O)O)/NC(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzoylamino)-3-(5-ethyl-2-thienyl)acrylic acid | |
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